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Compound of Interest

Compound Name: ZT-12-037-01

Cat. No.: B2598376

For Researchers, Scientists, and Drug Development Professionals

Abstract

ZT-12-037-01 is a potent and selective ATP-competitive inhibitor of Serine/Threonine Kinase 19
(STK19), a novel activator of oncogenic NRAS.[1][2][3][4][5] Accurate and consistent
preparation of ZT-12-037-01 stock solutions is critical for ensuring reproducible results in
preclinical research and drug development. These application notes provide a detailed protocol
for the solubilization, storage, and handling of ZT-12-037-01 using Dimethyl Sulfoxide (DMSO)
as a solvent.

Compound Data and Properties

Proper preparation begins with understanding the physicochemical properties of the
compound. The following table summarizes key data for ZT-12-037-01.
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Property Value Reference(s)

Compound Name ZT-12-037-01 [11161[7]

Synonyms ZT1203701 [8]
ATP-competitive STK19

Mechanism of Action inhibitor; blocks NRAS [111519]
phosphorylation.

Molecular Formula C21H31Ns02 [6]1[8]

Molecular Weight 385.50 g/mol [2][6][7]

CAS Number 2328073-61-4 [6][7]

Physical Appearance Crystalline solid / Powder [6][10]

Solubility in DMSO

> 9 mg/mL; up to 41 mg/mL
(106.35 mM) or 50 mg/mL
(129.70 mM). Use of fresh,
anhydrous DMSO is

recommended.

[11E6][71e]

Storage (Powder)

-20°C for up to 3 years; 4°C for

up to 2 years.

[6]

Storage (in DMSO)

-80°C for up to 2 years; -20°C

for up to 1 year.

[6]

Experimental Protocols
Required Materials and Equipment

e ZT-12-037-01 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

e Analytical balance
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Sterile, amber, or light-protecting polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Bath sonicator (optional, recommended)

Stock Solution Preparation Workflow

The following diagram outlines the general workflow for preparing the ZT-12-037-01 stock
solution.
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Caption: Workflow for preparing ZT-12-037-01 stock solution.
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Detailed Step-by-Step Methodology

This protocol describes the preparation of a 10 mM stock solution. Adjust calculations
accordingly for different concentrations.

o Safety First: Handle ZT-12-037-01 powder and DMSO in a chemical fume hood or a well-
ventilated area. Wear appropriate PPE.

o Equilibration: Allow the vial of ZT-12-037-01 powder and the bottle of anhydrous DMSO to
equilibrate to room temperature before opening to prevent moisture condensation.[11]
Hygroscopic DMSO can significantly reduce compound solubility.[12]

o Weighing: Accurately weigh a desired amount of ZT-12-037-01 powder using an analytical
balance. For example, weigh 1 mg of the compound into a sterile microcentrifuge tube.

o Calculation: Calculate the volume of DMSO required to achieve the target concentration.

o Formula: Volume (pL) = [Mass (mg) / Molecular Weight ( g/mol )] / Concentration (mM) *
1,000,000

o Example (for 1 mg to make 10 mM):
= Volume (uL) =[1 mg/ 385.50 g/mol ]/ 10 mM * 1,000,000 = 259.4 pL
e Dissolution:

o Add the calculated volume (e.g., 259.4 pL) of anhydrous DMSO to the tube containing the
ZT-12-037-01 powder.

o Cap the tube tightly and vortex for 1-2 minutes until the powder is dispersed.

o If the solid is not fully dissolved, place the tube in a bath sonicator at room temperature for
10-15 minutes.[12]

o Visually inspect the solution against a light source to ensure there are no visible
particulates. The solution should be clear.

e Storage:
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o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use working volumes in sterile, clearly labeled tubes.[10]

o Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term
storage (up to 2 years).[6]

Application Example: Dilution for Cell Culture

When preparing working solutions for cell-based assays, it is crucial to minimize the final
DMSO concentration to avoid solvent-induced toxicity. A final concentration of <0.1% DMSO is

generally recommended.[10]
e Thaw a single aliquot of the ZT-12-037-01 DMSO stock solution at room temperature.

o Perform a serial dilution of the stock solution into sterile cell culture medium to achieve the

desired final concentration.

o Example: To prepare 1 mL of medium with a final concentration of 10 uM ZT-12-037-01 from
a 10 mM stock:

o Add 1 pL of the 10 mM stock solution to 999 uL of cell culture medium.
o Mix thoroughly by gentle pipetting before adding to cells.

o The final DMSO concentration in this example is 0.1%.

Mechanism of Action: STK19-NRAS Signaling
Pathway

ZT-12-037-01 exerts its effect by targeting STK19, which prevents the phosphorylation of
NRAS. This action inhibits downstream signaling pathways, such as the MAPK/ERK pathway,
that drive oncogenic proliferation in certain cancers like melanoma.[3][4][6]
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Caption: Inhibition of the STK19-NRAS signaling pathway by ZT-12-037-01.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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